2-(5-Methyl-1,3,4-thiadiazol-2-yl)-malononitrile

• Molecular Formula: C6H4N4S
• Molecular Weight: 164.19 g/mol
• IUPAC Name: 2-(5-methyl-1,3,4-thiadiazol-2-yl)propanedinitrile
• InChI: InChI=1S/C6H4N4S/c1-4-9-10-6(11-4)5(2-7)3-8/h5H,1H3
• InChI Key: LOCLHXMVKGSIIZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN=C(S1)C(C#N)C#N

Description

2-(5-Methyl-1,3,4-thiadiazol-2-yl)-malononitrile is a useful research compound. Its molecular formula is C6H4N4S and its molecular weight is 164.19 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Under argon, 400 mg (10.0 mmol) of sodium hydride (60% suspension in oil) are suspended at room temperature in 40 ml of THF. A solution of 661 mg (10.0 mmol) of malonodinitrile in 10 ml of THF is added dropwise, and the reaction mixture is stirred for 15 min. A solution of 891 mg (5.0 mmol) of 2-methyl-5-methylsulphonyl-1,3,4-thiadiazole in 10 ml of THF is added dropwise. The reaction mixture is heated to 50° C. and stirred overnight, cooled and concentrated using a rotary evaporator. The residue is dissolved in water and adjusted to pH=3 using HCl. A brown solid precipitates out, and this solid is filtered off and dried under reduced pressure.